Cas no 1806053-95-1 (2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide)

• Product Name: 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide
• CAS No: 1806053-95-1
• MF: C₈H₄F₆INO₂S
• MW: 419.082754135132
• CID: 4964868
• Update Time: 2025-08-03

2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide

• Inchi： 1S/C8H4F6INO2S/c9-7(10,11)4-1-3(15)2-5(19(16,17)18)6(4)8(12,13)14/h1-2H,(H2,16,17,18)
• InChI Key： DZRXPFAGQZFXID-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(C(F)(F)F)=C(C=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 418.89117 g/mol
• Monoisotopic Mass: 418.89117 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5
• Molecular Weight: 419.08

Additional information on 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide (CAS No. 1806053-95-1)

The compound 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide (CAS No. 1806053-95-1) is a highly specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring trifluoromethyl groups and an iodo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing targeted therapies and advanced materials.

One of the key reasons for the growing attention toward 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide is its relevance in drug discovery. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in modern medicinal chemistry. Additionally, the iodo group offers versatility for further functionalization, enabling the creation of novel compounds with tailored properties. This aligns with current trends in precision medicine and small-molecule therapeutics.

In the context of agrochemical innovation, 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide serves as a precursor for developing crop protection agents. The trifluoromethyl groups contribute to the compound's lipophilicity, improving its ability to penetrate plant tissues and target pests effectively. With the global focus on sustainable agriculture, this compound is being explored for its potential in creating environmentally friendly pesticides that minimize ecological impact.

From a synthetic chemistry perspective, the compound's structure presents intriguing challenges and opportunities. The combination of electron-withdrawing and electron-donating groups on the benzene ring allows for diverse reactivity patterns. This makes 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide a subject of interest in catalysis studies and mechanistic investigations. Researchers are also exploring its use in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The compound's physicochemical properties, such as solubility and thermal stability, are also under scrutiny. These characteristics are essential for optimizing its performance in various applications, from material science to industrial processes. For instance, its potential use in high-performance polymers or electronic materials is being evaluated, given the increasing demand for advanced functional materials in technology-driven industries.

As the scientific community continues to explore the capabilities of 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide, its role in green chemistry initiatives is gaining traction. The compound's potential for atom-efficient synthesis and reduced waste generation aligns with the principles of sustainable development. This is particularly relevant in light of global efforts to reduce carbon footprints and promote eco-friendly manufacturing practices.

In summary, 2,3-Bis(trifluoromethyl)-5-iodobenzenesulfonamide (CAS No. 1806053-95-1) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset in research and development, driving innovation in multiple fields. As interest in specialty chemicals grows, this compound is poised to play a pivotal role in shaping future technological advancements.